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Introduction

Osimertinib (AZD9291) is a third-generation, irreversible epidermal growth factor receptor
(EGFR) tyrosine kinase inhibitor (TKI).[1] It is a cornerstone in the treatment of non-small-cell
lung cancer (NSCLC).[1] Osimertinib was specifically designed to target both EGFR TKI-
sensitizing mutations, such as exon 19 deletions and L858R, and the T790M resistance
mutation.[1] The T790M mutation is the most common mechanism of acquired resistance to
first- and second-generation EGFR-TKIs.[1] A key feature of osimertinib is its high selectivity for
mutant EGFR over wild-type (WT) EGFR, which is thought to lead to better efficacy and fewer
side effects.[1] This guide provides a detailed technical overview of the in vitro mechanism of
action of osimertinib, supported by quantitative data, experimental protocols, and pathway
visualizations.

Core Mechanism of Action: Irreversible Covalent
Inhibition

Osimertinib's primary mechanism of action is the irreversible inhibition of mutant EGFR kinase
activity.[1] It is @ mono-anilino-pyrimidine compound designed with an acrylamide group that
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functions as a Michael acceptor.[1] This group allows osimertinib to form a covalent bond with
the cysteine-797 (Cys797) residue located within the ATP-binding site of the EGFR kinase
domain.[1][2] This irreversible binding physically blocks ATP from accessing the kinase domain,

thereby preventing EGFR autophosphorylation and the subsequent activation of downstream

signaling pathways that drive tumor cell proliferation and survival.[1][3]

Quantitative Data: Potency and Selectivity

Osimertinib's potency is demonstrated by its low half-maximal inhibitory concentration (IC50)

values against various EGFR mutations.

Table 1: In Vitro IC50 Values of Osimertinib in Kinase

Assays
EGFR Mutation IC50 (nM) Description
) Common sensitizing mutation.
Exon 19 deletion 12.92
[4]
Double mutant, with T790M
L858R/T790M 11.44 being the key resistance
mutation.[4]
Demonstrates selectivity for
Wild-Type (WT) 493.8 mutant over wild-type EGFR.

[4]

Table 2: Cell-Based IC50 Values of Osimertinib in NSCLC

Cell Lines
Cell Line EGFR Mutation IC50 (nM)
PC-9 Exon 19 deletion 13-23
H3255 L858R 12
H1975 L858R/T790M 5-15
PC-9ER Exon 19 deletion/T790M 13
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Data compiled from multiple sources.[5][6][7]

Signaling Pathway Inhibition

Upon ligand binding, EGFR dimerizes and autophosphorylates key tyrosine residues in its
cytoplasmic tail.[8] This creates docking sites for adaptor proteins, leading to the activation of
downstream pro-survival pathways, primarily the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-
MTOR pathways.[3][9] Osimertinib's inhibition of EGFR phosphorylation blocks the activation of
these cascades, leading to cell cycle arrest and apoptosis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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